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Compound of Interest

Compound Name: Amitrole-13C,15N2

Cat. No.: B12374444 Get Quote

Essential Safety and Handling of Amitrole-
13C,15N2
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Amitrole-13C,15N2. Adherence to these procedures is essential for ensuring laboratory safety

and maintaining experimental integrity. Given that Amitrole-13C,15N2 is an isotopically labeled

version of Amitrole, it shares the same chemical hazards.

Hazard Summary
Amitrole is classified as a hazardous substance. Key hazards include:

Health Hazards: Suspected of causing cancer, damaging fertility or the unborn child, and

may cause damage to organs through prolonged or repeated exposure.[1][2][3] It can also

cause serious eye irritation.[1][3]

Environmental Hazards: Toxic to aquatic life with long-lasting effects.

Chemical Hazards: Contact with acids liberates very toxic gas.
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The following PPE is mandatory when handling Amitrole-13C,15N2 to minimize exposure.

More than 97% of pesticide exposure occurs through the skin, making dermal protection

critical.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or PVC rubber gloves

are recommended. Leather or

fabric gloves are unsuitable as

they absorb chemicals.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes. A face shield

may be required for high-

exposure situations.

Body Protection Laboratory coat or coveralls

Buttoned to the neck and wrist.

A chemical-resistant apron

should be worn when handling

concentrated solutions.

Respiratory Protection
NIOSH/MSHA approved

respirator

Required if there is a risk of

inhaling dust or aerosols,

especially in poorly ventilated

areas.

Foot Protection Closed-toe shoes

Unlined, waterproof boots are

recommended when handling

larger quantities.

Operational Plan: Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated, and locked area away from direct sunlight and

incompatible materials such as strong oxidizing agents, strong acids, and metals.
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The storage temperature should be maintained at +4°C.

Keep containers tightly sealed when not in use.

2. Preparation and Handling:

Always handle Amitrole-13C,15N2 in a designated area, such as a chemical fume hood, to

avoid inhalation of vapors or dust.

Ensure adequate ventilation.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly with soap and water after handling and before breaks.

3. Experimental Use:

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Use appropriate labware and equipment, ensuring it is clean and dry.

Clearly label all containers with the chemical name and any hazard warnings.

Disposal Plan
Waste Collection: All waste contaminated with Amitrole-13C,15N2, including empty

containers, disposable PPE, and experimental materials, must be collected in a designated,

labeled hazardous waste container.

Disposal Method: Dispose of chemical waste through an approved hazardous waste

disposal service. Do not dispose of down the drain or in general waste.

Container Decontamination: Triple rinse empty containers with a suitable solvent, collecting

the rinsate as hazardous waste, before disposal.
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Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do. Seek medical attention

if irritation persists.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

occurs.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wearing appropriate PPE,

contain the spill using an inert absorbent

material. Collect the spilled material and place it

in a suitable container for disposal. Prevent

spillage from entering drains or waterways.
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Caption: Workflow for handling Amitrole-13C,15N2.
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Caption: Emergency response for Amitrole-13C,15N2 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12374444#personal-protective-equipment-for-
handling-amitrole-13c-15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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